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Compound of Interest

1-(5-Methylpyridin-2-
Compound Name:
yl)ethanamine

Cat. No.: B1418833

An In-depth Technical Guide to 1-(5-Methylpyridin-2-yl)ethanamine (CAS 885277-04-3):
Synthesis, Characterization, and Applications in Modern Drug Discovery

Abstract

1-(5-Methylpyridin-2-yl)ethanamine is a substituted pyridine derivative that has emerged as a
versatile and highly valuable building block in medicinal chemistry and organic synthesis. Its
unique structural architecture, featuring a methylated pyridine ring coupled with a chiral
ethylamine side chain, provides a key scaffold for the development of novel therapeutics,
particularly those targeting the central nervous system. This technical guide offers a
comprehensive overview of the compound's physicochemical properties, detailed protocols for
its synthesis and analytical characterization, and an exploration of its primary applications.
Authored for researchers, chemists, and drug development professionals, this document
synthesizes field-proven insights with established scientific principles to serve as an
authoritative resource.

Part 1: Core Physicochemical Properties and
Analytical Characterization

The foundational step in utilizing any chemical intermediate is a thorough understanding of its
physical and chemical properties. These data inform everything from storage and handling to
reaction conditions and analytical method development.
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Key Physicochemical Data

The essential properties of 1-(5-Methylpyridin-2-yl)ethanamine are summarized below for
quick reference.

Property Value Source(s)

CAS Number 885277-04-3 [1][21[3]

Molecular Formula CsH12N2 [1114]

Molecular Weight 136.2 g/mol [1]

Appearance Liquid [1][5]

Boiling Point 128 -129 °C

Melting Point -70 °C

Density 0.943 g/cm3 (at 25 °C)

Purity (Typical) = 95% (by NMR) [1]

Storage Store at 0-8 °C, under inert (1176}
atmosphere

Synonyms 1-(5-Methyl-2- (7]

pyridyl)ethanamine

Analytical Workflows for Quality Assurance

Ensuring the identity and purity of 1-(5-Methylpyridin-2-yl)ethanamine is critical for the
reproducibility of downstream applications. A multi-step analytical approach is standard
practice.
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Analytical Workflow for 1-(5-Methylpyridin-2-yl)ethanamine

Primary Check

Proton NMR (*H NMR)
- Confirm Structure
- Assess Purity

Identity Confirmation

Mass Spectrometry (LC-MS/GC-MS)
- Confirm Molecular Weight
(m/z = 137.1 [M+H]")

Orthogonal Verification

FTIR Spectroscopy
- Confirm Functional Groups
(N-H, C-N, Aromatic C=C)

Pass/Fail

Reductive Amination Synthesis

Amine Source
(e.g., NH4OAc)

Reducing Agent
(e.g., NaBHsCN)

\

1-(5-Methylpyridin-2-yl)ethanamine

1-(5-methylpyridin-2-yl)ethanone

(Precursor)

Imine Intermediate
(Formed in situ)

Reduction (Final Product)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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